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Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388

An In-depth Technical Guide to Dimethyl Malate: Safety, Handling, and Disposal

This guide provides comprehensive technical information on the safe handling, storage, and
disposal of dimethyl malate (CAS No. 624-48-6). It is intended for researchers, scientists, and
professionals in drug development and other laboratory settings who may work with this
chemical. The information is compiled from safety data sheets, regulatory guidelines, and
toxicological studies.

Chemical and Physical Properties

Dimethyl malate is the dimethyl ester of maleic acid. It is a clear, colorless liquid used as an
intermediate and additive in the synthesis of plastics, pigments, pharmaceuticals, and
agricultural products.[1] Its key physical and chemical properties are summarized below.
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Property Value Source(s)
Molecular Formula CeHsOa4 [1112]
Molar Mass 144.13 g/mol [1][2]
Appearance Clear, colorless liquid [11[2]
Density 1.152 g/cm3 at 20-25 °C [2][3]
Melting Point -17°C(1°F) [1][2]
Boiling Point 204 - 205 °C at 760 mmHg [2]
Flash Point 91 - 95 °C (196 - 203 °F) [2][4]
Vapor Pressure 1 mmHg at 45.7 °C [2]
Water Solubility 779 g/Lat 20 °C [5]
Partition Coefficient (log Pow) 0.52at35°CandpH 7 [3]

Toxicological Profile

Dimethyl malate is classified as hazardous and presents several risks upon exposure. It is
harmful if swallowed, toxic in contact with skin, causes serious eye irritation, may cause
respiratory irritation, and is a known skin sensitizer.[6][7] Prolonged or repeated dermal
exposure may cause organ damage.[6]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://en.wikipedia.org/wiki/Dimethyl_maleate
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.oecd.org/en/publications/2021/06/test-no-439-in-vitro-skin-irritation-reconstructed-human-epidermis-test-method_g1g59b2f.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC220700010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18944~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:59:21~~Dimethyl%20maleate~~
https://www.fishersci.com/store/msds?partNumber=AC220700010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Species Method/Source
Acute Oral Toxicity LD50 = 1410 mg/kg Rat [21[7]
Acute Dermal Toxicity LD50 = 610 mg/kg Rabbit [3]
Skin No skin irritation (4h Rabbit OECD Test Guideline
abbi
Corrosion/Irritation exposure) 404[3]
Note: Other sources
classify it as a skin [2]
irritant.
Serious Eye o ] )
o Severe eye irritation Rabbit Draize test[2][3]
Damage/Irritation
Skin Sensitization Sensitizer Guinea Pig Maximization Test[8]
_ . May cause respiratory
Respiratory Irritation N/A [61[7]

irritation (GHS H335)

Germ Cell
Mutagenicity

Not mutagenic

S. typhimurium

Ames Test (OECD
471)[8]

Clastogenicity No clastogenic effects ~ Mouse Micronucleus Test[8]
NOAEL = 60 mg/kg _

Repeated Dose Based on systemic
bw/day (28-day, Rat

Toxicity

dermal)

effects[8]

Experimental Protocols

The toxicological data presented are primarily generated using standardized and internationally

recognized methodologies, such as the OECD Guidelines for the Testing of Chemicals. Below

are detailed summaries of the key experimental protocols.

Acute Dermal Toxicity (OECD Guideline 402)

This method assesses the adverse effects occurring from a single, short-term dermal

application of a substance.[9][10]
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Animal Model: Healthy, young adult rats (8-12 weeks old) are typically used.[11] Both sexes
are tested.

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area
of the animals' trunks (at least 10% of the body surface area).[9][12]

Dose Administration: The test substance is applied uniformly over the shaved area.[11] For
liquid substances like dimethyl malate, it is generally applied undiluted.

Exposure: The application site is covered with a porous gauze dressing and non-irritating
tape for a 24-hour exposure period. The trunk is also wrapped to hold the dressing in place
and prevent ingestion of the substance.[9][12]

Observation: After 24 hours, the dressing is removed, and the skin is cleaned. Animals are
observed for signs of toxicity for at least 14 days.[9] Observations include changes in skin,
fur, eyes, and mucous membranes, as well as respiratory, circulatory, and nervous system
effects.[12] Body weight is recorded weekly.

Endpoint: The primary endpoint is mortality. The LD50 (the statistically estimated dose that
causes death in 50% of the test animals) is determined.[9] A gross necropsy is performed on
all animals at the end of the study.[13]

Skin Irritation/Corrosion (OECD Guideline 404)

This guideline determines the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[1]

Animal Model: The albino rabbit is the recommended species. At least one animal is used for
the initial test.

Preparation: Fur is removed from a small patch of skin on the animal's back.

Application: A 0.5 mL dose of the liquid test substance is applied to the prepared skin patch
and covered with a gauze pad.

Exposure: The exposure duration is typically 4 hours.[1]
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o Observation: After exposure, the patch is removed. The skin is evaluated for erythema
(redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after
patch removal.

o Endpoint: The severity of the skin reactions is scored based on a standardized scale. The
substance is classified based on the reversibility and severity of the observed lesions.[1]

Signaling Pathways and Workflows
Adverse Outcome Pathway (AOP) for Skin Sensitization

Dimethyl malate is a known skin sensitizer.[8] The process of chemical-induced skin
sensitization is well-understood and can be described by an Adverse Outcome Pathway (AOP).
This pathway outlines the sequence of events from the initial chemical interaction with the skin
to the development of allergic contact dermatitis.

Click to download full resolution via product page

Adverse Outcome Pathway for Skin Sensitization.

The process begins when dimethyl malate penetrates the skin and covalently binds to skin
proteins (haptenation), which is the molecular initiating event (KE1).[14] This complex is
recognized by skin cells, leading to the activation of keratinocytes (KE2) and dendritic cells
(KE3).[15] Activated dendritic cells migrate to the local lymph nodes where they present the
antigen to T-cells, causing their activation and proliferation (KE4).[14] Upon subsequent
exposure to the chemical, these memory T-cells trigger an inflammatory response, resulting in
allergic contact dermatitis.[14]

Laboratory Workflow for Safe Handling and Spill
Response

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1894224/
https://www.benchchem.com/product/b1330388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://www.mdpi.com/2305-6304/11/4/392
https://www.mdpi.com/2079-9284/9/2/40
https://www.mdpi.com/2305-6304/11/4/392
https://www.mdpi.com/2305-6304/11/4/392
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Adherence to a strict workflow is critical to minimize exposure and mitigate risks when handling
dimethyl malate.

Workflow: Safe Handling and Spill Response

1. Preparation
- Review SDS
- Ensure eyewash/shower access

2. Don Personal Protective Equipment (PPE)
- Nitrile gloves
- Safety goggles/face shield
- Lab coat

3. Chemical Handling
- Use in a chemical fume hood
- Keep container tightly closed

4. Storage
- Cool, dry, well-ventilated area
- Away from heat and incompatibles

5. Evacuate & Alert
- Alert personnel
- Evacuate immediate area if large spill

'

6. Contain Spill
- Use inert absorbent material
(e.g., vermiculite, sand)

'

7. Collect & Dispose
- Shovel into a suitable, closed container
- Label as hazardous waste

'

8. Decontaminate Area
- Wash spill site after cleanup
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Safe Handling and Spill Response Workflow.

Safety, Handling, and Disposal Precautions

Engineering Controls and Personal Protective
Equipment (PPE)

o Ventilation: Always handle dimethyl malate in a well-ventilated area. Use of a chemical
fume hood is strongly recommended to keep airborne concentrations low.[2][16]

o Emergency Equipment: Eyewash stations and safety showers must be readily accessible in
the immediate work area.[16]

o Eye and Face Protection: Wear appropriate chemical safety goggles or a face shield, as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

o Skin Protection: Wear suitable protective gloves (e.g., nitrile rubber) and a lab coat or other
protective clothing to prevent skin contact.[2][10] Contaminated clothing should be removed
immediately and washed before reuse.[2]

e Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA-approved respirator.[2]

Handling and Storage

e Handling: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.
Do not breathe vapors or mist.[2] Keep containers tightly closed when not in use. Keep away
from heat, sparks, and open flames.[2]

o Storage: Store in a cool, dry, and well-ventilated area.[2] The container should be tightly
sealed. Store away from incompatible substances such as strong oxidizing agents, acids,
bases, and reducing agents.[2][16]

First-Aid Measures
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 Inhalation: Remove the person to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2]

» Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention from an
ophthalmologist.[2][3]

 Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
water. Never give anything by mouth to an unconscious person. Call a poison center or
doctor immediately.[2]

Accidental Release and Disposal

o Spill Cleanup: For spills, remove all sources of ignition. Absorb the spill with an inert material
such as vermiculite, sand, or earth.[2][16] Collect the material and place it into a suitable,
labeled container for disposal.[17] Avoid runoff into storm sewers and waterways.[2]

o Disposal: Dimethyl malate and its container must be disposed of as hazardous waste.[17]
Offer surplus and non-recyclable solutions to a licensed professional waste disposal service.
[10] Do not dispose of it into the sewer system.[17] All disposal practices must be in
accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. sigmaaldrich.com [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://pim-resources.coleparmer.com/sds/96250.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.chemicalbook.com/article/dimethyl-maleate-a-stable-compound-with-safety-precautions-for-handling-and-storage.htm
https://www.carlroth.com/medias/SDB-3205-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAxMjN8YXBwbGljYXRpb24vcGRmfGFESTFMMmhqWlM4NU1UZ3pNREF4TnpjeU1EWXlMMU5FUWw4ek1qQTFYMGRDWDBWT0xuQmtaZ3w0YjAzYzc1MmViYzU3YTQxNmVmMWJlZjMwMmRkY2Y1ZjQ0OWE3NTBjZDhlZTJjMGNiZTNmN2Y1MWE2ZjI0ZmRj
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.benchchem.com/product/b1330388?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-3205-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAxMjN8YXBwbGljYXRpb24vcGRmfGFESTFMMmhqWlM4NU1UZ3pNREF4TnpjeU1EWXlMMU5FUWw4ek1qQTFYMGRDWDBWT0xuQmtaZ3w0YjAzYzc1MmViYzU3YTQxNmVmMWJlZjMwMmRkY2Y1ZjQ0OWE3NTBjZDhlZTJjMGNiZTNmN2Y1MWE2ZjI0ZmRj
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.carlroth.com/medias/SDB-3205-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAxMjN8YXBwbGljYXRpb24vcGRmfGFESTFMMmhqWlM4NU1UZ3pNREF4TnpjeU1EWXlMMU5FUWw4ek1qQTFYMGRDWDBWT0xuQmtaZ3w0YjAzYzc1MmViYzU3YTQxNmVmMWJlZjMwMmRkY2Y1ZjQ0OWE3NTBjZDhlZTJjMGNiZTNmN2Y1MWE2ZjI0ZmRj
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://www.benchchem.com/product/b1330388?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://pim-resources.coleparmer.com/sds/96250.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/238198
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« 4. Dimethyl maleate - Wikipedia [en.wikipedia.org]

e 5. oecd.org [oecd.org]

e 6. fishersci.com [fishersci.com]

e 7. assets.thermofisher.com [assets.thermofisher.com]

» 8. Maleic acid dimethylester: evaluation of dermal toxicity and genotoxicity - PubMed
[pubmed.ncbi.nim.nih.gov]

e 9. scribd.com [scribd.com]
e 10. OECD 402: Acute Dermal Toxicity - Analytice [analytice.com]

e 11. Oecd acute,subacte, sub chronic dermal toxicity studies(402, 410, 411). | PPTX
[slideshare.net]

e 12. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
e 13. nucro-technics.com [nucro-technics.com]

e 14. mdpi.com [mdpi.com]

e 15. mdpi.com [mdpi.com]

o 16. Dimethyl Maleate: A Stable Compound with Safety Precautions for Handling and
Storage_Chemicalbook [chemicalbook.com]

e 17. carlroth.com [carlroth.com]

« To cite this document: BenchChem. [Dimethyl malate safety, handling, and disposal
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330388#dimethyl-malate-safety-handling-and-
disposal-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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